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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573

An in-depth guide to the procurement, handling, and synthetic applications of undecanenitrile
(CAS No. 2244-07-7), a key intermediate in chemical synthesis.

Undecanenitrile, also known as decyl cyanide or 1-cyanodecane, is a versatile long-chain
aliphatic nitrile. Its chemical structure, featuring a terminal cyano group on an eleven-carbon
chain, makes it a valuable building block in organic synthesis. This guide provides researchers,
scientists, and drug development professionals with a comprehensive overview of
undecanenitrile's suppliers, purchasing options, and key applications, with a focus on its role
as a synthetic intermediate.

Sourcing and Procurement of Undecanenitrile

A variety of chemical suppliers offer undecanenitrile in various quantities and purities. For
researchers, selecting the appropriate grade and supplier is crucial for the success of
experimental work. Below is a summary of prominent suppliers and their offerings.

Table 1: Undecanenitrile Supplier and Purchasing Options
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Supplier

Product
Number

Purity

Available
Quantities

Price (USD)

Notes

TCI America

u0044

>97.0% (GC)

25¢

$173.00

Bulk
quantities
may be
available

upon request.

Sigma-
Aldrich
(AldrichCPR)

R750212

Not specified

1g

$32.70

Sold as-is for
early
discovery
research;
buyer
assumes
responsibility
for purity

confirmation.

MedKoo

Biosciences|[1

]

145877

>98%

Custom
Synthesis
(Min. 1g)

Varies

Not currently
in stock;
available via
custom
synthesis
with a lead
time of 2-4

months.

ChemicalBoo
k

>97.0%(GC),
95.00%

25g, 5mg

$173 (TCI),
$497.73
(ACCC)

Lists various
manufacturer
s and their

pricing.

BOC

Sciences

Offers custom
synthesis and
a wide range
of services
for drug

discovery.
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$31.00, For
Abound
ch AB010468 98% 1g, 59, 25¢g $96.00, laboratory
em
$280.00 use only.

Note: Prices and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information.

Handling and Storage

Proper handling and storage of undecanenitrile are essential for safety and to maintain its
chemical integrity.

Safety Precautions:

Undecanenitrile is harmful if swallowed, in contact with skin, or if inhaled.

It can cause skin and serious eye irritation.

Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves,
and protective clothing, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood.

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o For short-term storage (days to weeks), a temperature of 0-4°C is recommended.
e For long-term storage (months to years), store at -20°C.

Applications in Chemical Synthesis

Undecanenitrile's primary value lies in its utility as a chemical intermediate. The nitrile group is
a versatile functional group that can be transformed into a variety of other functionalities,
making it a key component in the synthesis of more complex molecules.

Key Applications Include:
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o Precursor for Fatty Acid Derivatives: The nitrile group can be hydrolyzed to a carboxylic acid,
providing a route to undecanoic acid and its derivatives.

o Synthesis of Heterocyclic Compounds: Nitriles are common starting materials for the
synthesis of various nitrogen-containing heterocycles, which are prevalent scaffolds in
pharmaceuticals.

o Pharmaceutical and Agrochemical Intermediates: Due to its long alkyl chain and reactive
nitrile group, undecanenitrile serves as a building block in the synthesis of active
pharmaceutical ingredients (APIs) and agrochemicals.

o Surfactant Production: The long hydrophobic alkyl chain and the potential for a polar head
group (derived from the nitrile) make it a suitable precursor for certain types of surfactants.

Representative Experimental Protocol: Synthesis of
a Ketone via Grignard Reaction

While specific experimental protocols for undecanenitrile are not readily available in public
literature, a common and illustrative reaction is the addition of a Grignard reagent to the nitrile
to form a ketone after hydrolysis. This reaction is a powerful C-C bond-forming strategy.

Reaction Scheme:
R-MgX + Ci0H21-C=N - [R(C10H21)-C=N-MgX] --(H3O*)--> R-CO-C10H21
Materials:

¢ Undecanenitrile

Grignard reagent (e.g., Ethylmagnesium bromide in THF)

Anhydrous diethyl ether or THF

Aqueous acid (e.g., 1 M HCI)

Saturated aqueous sodium bicarbonate
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e Brine

e Anhydrous magnesium sulfate

o Standard laboratory glassware for inert atmosphere reactions

Procedure:

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen
or argon) is charged with undecanenitrile dissolved in anhydrous diethyl ether.

o Addition of Grignard Reagent: The Grignard reagent is added dropwise to the stirred solution
of undecanenitrile at 0°C (ice bath). The reaction is typically exothermic.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure complete reaction. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

e Quenching and Hydrolysis: The reaction is carefully quenched by the slow addition of
aqueous acid at 0°C. This hydrolyzes the intermediate imine to the corresponding ketone.

o Work-up: The agueous and organic layers are separated. The aqueous layer is extracted
with diethyl ether. The combined organic extracts are washed with saturated aqueous
sodium bicarbonate, followed by brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure to yield the crude ketone product. The product
can be further purified by column chromatography or distillation.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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